Cas no 153435-84-8 (1-bromo-3-(methylsulfonylmethyl)benzene)

• Product Name: 1-bromo-3-(methylsulfonylmethyl)benzene
• CAS No: 153435-84-8
• MF: C₈H₉BrO₂S
• MW: 249.124860525131
• CID: 1327382
• PubChem ID: 2761416
• Update Time: 2025-04-20

1-bromo-3-(methylsulfonylmethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-(methylsulfonylmethyl)benzene
• Benzene, 1-bromo-3-[(methylsulfonyl)methyl]-
• ACMC-20n6ph
• SureCN514257
• 1-bromo-3-[(methylsulfonyl)methyl]benzene
• AC1MC4WD
• 1-bromo-3-((methylsulfonyl)methyl)benzene
• 3-Bromobenzylmethylsulfone
• (3-bromophenyl)methyl methyl sulfone
• CTK0B1173
• Benzene,1-bromo-3-[(methylsulfonyl)methyl]
• DB-363419
• MFCD06798009
• G62866
• 153435-84-8
• 1-Bromo-3-methanesulfonylmethyl-benZene
• SCHEMBL514257
• SY365030
• 1-BROMO-3-(METHANESULFONYLMETHYL)BENZENE
• AKOS015917514
• DTXSID00375760
• CS-0205070
• 1-Bromo-3-[(methanesulfonyl)methyl]benzene
• ILNDSIUAAUCZED-UHFFFAOYSA-N
• BS-27405

• MDL： MFCD06798009
• Inchi： 1S/C8H9BrO2S/c1-12(10,11)6-7-3-2-4-8(9)5-7/h2-5H,6H2,1H3
• InChI Key： ILNDSIUAAUCZED-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CS(C)(=O)=O

Computed Properties

• Exact Mass: 247.95100
• Monoisotopic Mass: 247.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Melting Point: 95-96°C
• PSA: 42.52000
• LogP: 3.07450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes